Cas no 62203-68-3 (Decanoic acid, 2-[(2-methyl-1-oxo-2-propenyl)oxy]cyclohexyl ester)

• Product Name: Decanoic acid, 2-[(2-methyl-1-oxo-2-propenyl)oxy]cyclohexyl ester
• CAS No: 62203-68-3
• MF: C₂₀H₃₄O₄
• MW: 338.481566905975
• CID: 454603
• PubChem ID: 71388892
• Update Time: 2025-04-19

Decanoic acid, 2-[(2-methyl-1-oxo-2-propenyl)oxy]cyclohexyl ester Chemical and Physical Properties

Names and Identifiers

• Decanoic acid, 2-[(2-methyl-1-oxo-2-propenyl)oxy]cyclohexyl ester
• [2-(2-methylprop-2-enoyloxy)cyclohexyl] decanoate
• DTXSID20810941
• 62203-68-3
• 2-[(2-Methylacryloyl)oxy]cyclohexyl decanoate

• Inchi： 1S/C20H34O4/c1-4-5-6-7-8-9-10-15-19(21)23-17-13-11-12-14-18(17)24-20(22)16(2)3/h17-18H,2,4-15H2,1,3H3
• InChI Key： MOTYONNGYWLRMB-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCC)=O)C1CCCCC1OC(C(=C)C)=O

Computed Properties

• Exact Mass: 338.24582
• Monoisotopic Mass: 338.24570956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 13
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6